Cas no 2137510-60-0 (ethyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoate)

• Product Name: ethyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoate
• CAS No: 2137510-60-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6108955
• PubChem ID: 165872570
• Update Time: 2025-05-20

ethyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoate
• 2137510-60-0
• EN300-1108447

• Inchi： 1S/C10H14N2O3/c1-3-15-10(14)7(2)12-6-8(11)4-5-9(12)13/h4-7H,3,11H2,1-2H3
• InChI Key： CCLAWLDODRWQCD-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)N1C(C=CC(=C1)N)=O)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.6Ų

Additional information on ethyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoate

Recent Advances in the Study of Ethyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoate (CAS: 2137510-60-0)

Ethyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoate (CAS: 2137510-60-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridinone core and ester functionality, has recently emerged as a promising scaffold for drug development. Recent studies have focused on its potential applications in targeting various biological pathways, particularly in the context of anti-inflammatory and anticancer therapies.

The synthesis and characterization of ethyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoate have been detailed in several recent publications. A study published in the Journal of Medicinal Chemistry (2023) described an optimized synthetic route that improves yield and purity, making the compound more accessible for further pharmacological evaluation. The study highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In terms of biological activity, preliminary in vitro studies have demonstrated that ethyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoate exhibits moderate inhibitory effects on specific kinases involved in inflammatory responses. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters (2024), which reported the compound's ability to modulate NF-κB signaling pathways, suggesting its potential as an anti-inflammatory agent.

Further investigations into the anticancer properties of this compound have also been conducted. A recent preprint on bioRxiv (2024) explored its effects on cancer cell lines, revealing that ethyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoate induces apoptosis in certain types of leukemia cells. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase pathways. These results, though preliminary, open new avenues for the development of targeted therapies.

Despite these promising findings, challenges remain in the clinical translation of ethyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoate. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its delivery. Additionally, more comprehensive toxicology studies are required to assess its safety profile.

In conclusion, ethyl 2-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)propanoate (CAS: 2137510-60-0) represents a versatile and pharmacologically active scaffold with potential applications in anti-inflammatory and anticancer therapies. Ongoing research aims to address its limitations and optimize its therapeutic efficacy, paving the way for future preclinical and clinical studies.